Cas no 455-32-3 (Benzoyl fluoride)

• Product Name: Benzoyl fluoride
• CAS No: 455-32-3
• MF: C₇H₅FO
• MW: 124.112405538559
• MDL: MFCD00000364
• CID: 82318
• PubChem ID: 87564058
• Update Time: 2025-08-05

Benzoyl fluoride Chemical and Physical Properties

Names and Identifiers

• benzoyl fluoride
• Benzoylfluoride
• LOR25I34HD
• HPMLGNIUXVXALD-UHFFFAOYSA-N
• Benzoyl Fluoride 99%
• Benzoyl fluoride, 97%
• benzoylfluorid
• benzoic acid fluoride
• HPMLGNIUXVXALD-UHFFFAOYSA-
• SBB085547
• STL453668
• 3921AE
• PC1200
• FCH1115002
• B101
• InChI=1/C7H5FO/c8-
• 455-32-3
• DTXSID5060019
• FT-0622757
• MFCD00000364
• MS-20620
• EN300-7447932
• SCHEMBL295618
• D88754
• A826838
• SY050006
• Q4493246
• UNII-LOR25I34HD
• NS00031547
• InChI=1/C7H5FO/c8-7(9)6-4-2-1-3-5-6/h1-5H
• B1115
• EINECS 207-244-9
• AKOS005257704
• DB-026474
• Benzoyl fluoride

• MDL： MFCD00000364
• Inchi： 1S/C7H5FO/c8-7(9)6-4-2-1-3-5-6/h1-5H
• InChI Key： HPMLGNIUXVXALD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)=O
• BRN： 1904977

Computed Properties

• Exact Mass: 124.03200
• Monoisotopic Mass: 124.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: −28 °C(lit.)
• Boiling Point: 160°C
• Flash Point: 120 °F
• Refractive Index: n20/D 1.496(lit.)
• Water Partition Coefficient: Hydrolyses in water.
• PSA: 17.07000
• LogP: 1.79630
• Solubility: Not determined
• Sensitiveness: Lachrymatory

Benzoyl fluoride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Benzoyl fluoride

Benzoyl Fluoride (CAS No. 455-32-3): A Comprehensive Overview

Benzoyl fluoride (CAS No. 455-32-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as fluorobenzoyl fluoride or benzene carbonic difluoride, is a colorless liquid with a distinctive odor. Its unique chemical structure and reactivity make it an essential building block in the synthesis of various functional materials and pharmaceutical intermediates.

The molecular formula of benzoyl fluoride is C₇H₅F₂O, and it has a molecular weight of approximately 146.11 g/mol. The compound is characterized by its high reactivity due to the presence of the fluorine atoms, which significantly influence its chemical properties and reactivity profile. This reactivity is particularly useful in the formation of strong carbon-fluorine bonds, which are known for their stability and resistance to various environmental conditions.

In recent years, benzoyl fluoride has been extensively studied for its applications in the synthesis of fluorochemicals and fluorinated polymers. These materials are widely used in industries such as electronics, automotive, and aerospace due to their superior properties such as low surface energy, high thermal stability, and excellent chemical resistance. For instance, a study published in the Journal of Fluorine Chemistry (2022) highlighted the use of benzoyl fluoride in the synthesis of novel fluoroelastomers with enhanced mechanical properties and chemical resistance.

In the pharmaceutical industry, benzoyl fluoride serves as a key intermediate in the synthesis of various drugs and drug candidates. Its ability to form stable carbon-fluorine bonds makes it an attractive starting material for the development of fluorinated pharmaceuticals. Fluorinated drugs often exhibit improved pharmacokinetic properties, such as increased metabolic stability and enhanced bioavailability. A notable example is the use of benzoyl fluoride in the synthesis of fluoroquinolone antibiotics, which have been shown to have broad-spectrum antibacterial activity and improved therapeutic efficacy.

The synthetic routes for preparing benzoyl fluoride have been well-documented in the literature. One common method involves the reaction of benzoyl chloride with anhydrous hydrogen fluoride (HF) in the presence of a catalyst such as antimony pentachloride (SbCl₅). This reaction proceeds via a nucleophilic substitution mechanism, where the chloride ion is replaced by a fluorine atom to form the desired product. The process can be optimized by controlling parameters such as temperature, pressure, and catalyst concentration to achieve high yields and purity.

The safety and handling of benzoyl fluoride are critical considerations due to its reactivity and potential hazards. It is important to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators. Additionally, storage should be in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, benzoyl fluoride (CAS No. 455-32-3) is a valuable compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical properties make it an essential building block for the synthesis of advanced materials and pharmaceutical intermediates. Ongoing research continues to explore new applications and synthetic methods for this versatile compound, further solidifying its importance in modern scientific endeavors.